Cas no 1261610-47-2 (6-Amino-3-(2,3-difluorophenyl)picolinaldehyde)

• Product Name: 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde
• CAS No: 1261610-47-2
• MF: C₁₂H₈F₂N₂O
• MW: 234.201529502869
• CID: 4929360
• Update Time: 2025-06-08

6-Amino-3-(2,3-difluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde

• Inchi： 1S/C12H8F2N2O/c13-9-3-1-2-8(12(9)14)7-4-5-11(15)16-10(7)6-17/h1-6H,(H2,15,16)
• InChI Key： PWLCUJNVEFSSPQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(N)N=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.1
• Topological Polar Surface Area: 56

Additional information on 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde

Recent Advances in the Study of 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde (CAS: 1261610-47-2)

6-Amino-3-(2,3-difluorophenyl)picolinaldehyde (CAS: 1261610-47-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde as a building block for the development of novel kinase inhibitors. The study demonstrated that this compound can be efficiently functionalized to produce derivatives with high selectivity and potency against specific kinase targets. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in improved pharmacokinetic properties and reduced off-target effects.

Another significant advancement was reported in a paper published in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of a new class of anti-inflammatory agents. The study revealed that derivatives of 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde exhibited potent inhibitory activity against key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could serve as a promising scaffold for the development of next-generation anti-inflammatory drugs.

Further research has also investigated the compound's potential in oncology. A study in the European Journal of Medicinal Chemistry described the synthesis of a series of 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde-based compounds and their evaluation as potential anticancer agents. The results indicated that certain derivatives exhibited significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggested that these compounds induce apoptosis through the activation of intrinsic apoptotic pathways.

In addition to its therapeutic potential, recent work has focused on improving the synthetic routes for 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde. A publication in Organic Process Research & Development outlined a scalable and cost-effective synthesis method, which could facilitate its broader application in drug discovery. The optimized protocol features high yields and minimal byproducts, making it suitable for industrial-scale production.

Overall, the latest research underscores the versatility and importance of 6-Amino-3-(2,3-difluorophenyl)picolinaldehyde (CAS: 1261610-47-2) in medicinal chemistry. Its ability to serve as a precursor for diverse bioactive molecules makes it a valuable tool for drug development. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its potential impact on human health.